[3-(6-Methoxy-3-nitro-pyridin-2-ylamino)-propyl]-carbamic acid tert-butyl ester

• Molecular Formula: C14H22N4O5
• Molecular Weight: 326.35 g/mol
• IUPAC Name: tert-butyl N-[3-[(6-methoxy-3-nitropyridin-2-yl)amino]propyl]carbamate
• InChI: InChI=1S/C14H22N4O5/c1-14(2,3)23-13(19)16-9-5-8-15-12-10(18(20)21)6-7-11(17-12)22-4/h6-7H,5,8-9H2,1-4H3,(H,15,17)(H,16,19)
• InChI Key: NUMOKYUOACJMCA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCCNC1=C(C=CC(=N1)OC)[N+](=O)[O-]

Description

[3-(6-Methoxy-3-nitro-pyridin-2-ylamino)-propyl]-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C14H22N4O5 and its molecular weight is 326.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-chloro-6-methoxy-3-nitropyridine (5.9 g; commercial), N-(tert-butoxycarbonyl)-1,3-propanediamine (4.48 g; commercial) and K2CO3 (3.55 g) in MeCN (90 mL) and DMF (25 mL) was heated at 40° C. for 30 min. The reaction mixture was filtered and the filtrate was evaporated under reduced pressure. The residue was taken up in EA, sequentially washed with water and brine and evaporated under reduced pressure, affording 8.1 g (96% yield) of a crude yellow solid which was used in the next step without further purification.